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Compound of Interest

Compound Name: VAS 3947

CAS No.: 869853-70-3

Cat. No.: B1682189 Get Quote

Subject: Technical Advisory: Safe Handling and Disposal Protocols for VAS 3947 (NOX

Inhibitor)

Executive Safety Summary
VAS 3947 (CAS: 869853-70-3) is a potent, cell-permeable inhibitor of NADPH oxidase (NOX).

Unlike general laboratory reagents, its high biological activity at micromolar concentrations

necessitates strict containment protocols. It is classified as a Hazardous Chemical Substance,

not a biological hazard (unless contaminated with infectious agents).

Critical Hazard Profile:

GHS Classification: Acute Toxicity (Oral) Cat 4; Skin Irritation Cat 2; Serious Eye Damage

Cat 1.[1][2]

Signal Word:DANGER

Target Organs: Eyes, Respiratory System.[3]

Chemical Nature: Thio-ether linked triazolo-pyrimidine. The sulfur content requires specific

segregation from strong oxidizers.

Physicochemical Data & Solubility
Reference for experimental planning and waste stream characterization.
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Property Specification Operational Implication

Molecular Formula C₁₄H₁₀N₆OS
Contains Sulfur/Nitrogen; do

not mix with oxidizers.

Molecular Weight 310.33 g/mol

Small molecule; permeates

gloves (double glove

recommended).

Solubility DMSO (~50 mg/mL)
Insoluble in water. Do not

attempt aqueous disposal.

Appearance Light yellow solid Visual tracer for spill cleanup.

Stability Sensitive to light/moisture Store desiccated at -20°C.

Mechanistic Context: Why Containment Matters
Understanding the biological mechanism enforces the necessity of preventing environmental

release.

VAS 3947 specifically targets NADPH oxidases (NOX1, NOX2, NOX4), enzymes responsible

for generating Reactive Oxygen Species (ROS). In biological systems, ROS are not merely

byproducts but critical signaling messengers stabilizing HIF-1

(Hypoxia-Inducible Factor) and driving angiogenesis.

Environmental Impact: If released into water systems, even trace amounts can disrupt redox

signaling in aquatic life. The diagram below illustrates the pathway VAS 3947 disrupts,

highlighting its potency.
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Figure 1: Mechanism of Action. VAS 3947 inhibits the catalytic core of NOX enzymes,

preventing the ROS generation required for downstream hypoxic signaling.

Detailed Disposal Procedures
Core Directive: Never dispose of VAS 3947 (solid or liquid) down the drain. It is toxic to aquatic

life and persists in water due to low aqueous solubility.

Protocol A: Disposal of Stock Solutions (DMSO)
Scenario: You have residual 10 mM stock in DMSO.

Segregation: Do not mix with aqueous acids or oxidizers (like Bleach). The thio-ether linkage

in VAS 3947 can react with strong oxidizers to produce sulfur oxides (SOx), and DMSO

reacts vigorously with many halides.

Container: Transfer liquid to a High-Density Polyethylene (HDPE) or Glass waste container

labeled "Hazardous Waste - Organic Solvent (Toxic)."

Labeling: Explicitly list "VAS 3947" and "Dimethyl Sulfoxide" on the tag.

Deactivation (Spill only): If a minor spill occurs, absorb with vermiculite. Do not use bleach.

Clean the area with a detergent solution (SDS/Triton X-100) to solubilize the compound, then

dispose of the cleaning materials as solid hazardous waste.

Protocol B: Disposal of Solid Waste (Powder)
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Scenario: Expired vial or weighing boat residue.

Containment: Cap the original vial tightly.

Secondary Containment: Place the vial inside a clear, sealable bag (e.g., Ziploc) to prevent

particulate dispersion if the glass breaks.

Stream: Discard into the "Solid Hazardous Waste" bin (often the white or black bucket,

distinct from biohazard).

Sharps: If the compound is in a syringe or glass ampoule, it must go into the Chemical

Sharps container, not the biological sharps container.

Protocol C: Cell Culture Media (Trace Amounts)
Scenario: Media containing <10 µM VAS 3947.[4]

While stock solutions are hazardous chemical waste, dilute media is often a gray area.

However, due to the high potency of NOX inhibitors:

Aspiration: Aspirate media into a dedicated vacuum flask containing a decontaminating

agent (e.g., 10% bleach is standard for bio-waste, but for chemical safety, confirm your

facility's policy on mixing trace organics with bleach).

Best Practice: If the concentration is >10 µM, collect media as Liquid Chemical Waste rather

than treating it as bio-waste, to avoid releasing the inhibitor into the sewer system after

bleaching.

Emergency Response: Exposure
Eye Contact: Immediate irrigation is critical. VAS 3947 causes serious eye damage.[3] Flush

for 15 minutes and seek immediate ophthalmological review.

Skin Contact: Wash with soap and water. Do not use ethanol or DMSO to wash skin, as this

will increase the permeation of the compound into the bloodstream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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